Cas no 2386310-94-5 (2-Bromo-4-chloro-3-iodo-1-methylbenzene)

• Product Name: 2-Bromo-4-chloro-3-iodo-1-methylbenzene
• CAS No: 2386310-94-5
• MF: C₇H₅BrClI
• MW: 331.3761
• CID: 5076925
• Update Time: 2022-06-06

2-Bromo-4-chloro-3-iodo-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-3-iodo-1-methylbenzene

• Inchi： 1S/C7H5BrClI/c1-4-2-3-5(9)7(10)6(4)8/h2-3H,1H3
• InChI Key： IPKILGRHADSPIQ-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])=C([H])C(C([H])([H])[H])=C1Br)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 4.3
• Topological Polar Surface Area: 0